Cas no 2171609-71-3 (4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 2171609-71-3
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 6079170
• PubChem ID: 165558449
• Update Time: 2025-05-21

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid
• EN300-1570482
• 2171609-71-3
• 4-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-5-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H29N3O6/c30-22(29-23-20(25(32)33)14-28-24(23)31)12-2-1-7-13-27-26(34)35-15-21-18-10-5-3-8-16(18)17-9-4-6-11-19(17)21/h3-6,8-11,20-21,23H,1-2,7,12-15H2,(H,27,34)(H,28,31)(H,29,30)(H,32,33)
• InChI Key： ZLRZHWFMBLJEIO-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NC1C(NCC1C(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 134Ų

Additional information on 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS number 2171609-71-3, known as 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and advanced biomaterials.

At its core, the molecule incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in stabilizing the molecule during synthesis and ensures precise control over the reactivity of the amino functionalities. The presence of this group makes the compound particularly valuable in peptide-based drug design, where controlled deprotection is essential for achieving desired bioavailability and efficacy.

The hexanamido chain attached to the Fmoc group introduces additional flexibility and functionality to the molecule. This chain allows for potential interactions with biological systems, making it a candidate for drug delivery applications. Recent studies have highlighted the importance of such flexible linkers in enhancing the pharmacokinetic properties of therapeutic agents, thereby improving their efficacy and reducing side effects.

The 5-oxopyrrolidine ring within the structure contributes to the molecule's stability and bioavailability. Pyrrolidine derivatives are widely used in pharmaceuticals due to their ability to form stable amide bonds and their compatibility with various biological environments. The 5-keto group further enhances the molecule's reactivity, making it suitable for conjugation with other biomolecules such as proteins or nucleic acids.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like this one with unprecedented accuracy. By employing molecular dynamics simulations and quantum mechanical calculations, scientists can now better understand how such compounds interact with biological systems at the molecular level. These insights are invaluable for optimizing drug design and predicting potential off-target effects.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling reactions and selective deprotection strategies. The use of Fmoc chemistry ensures that each step is highly controlled, minimizing side reactions and maximizing yield. Researchers have also explored alternative synthetic pathways using microwave-assisted synthesis and continuous flow reactors, which offer advantages in terms of reaction speed and scalability.

The applications of this compound extend beyond traditional pharmaceuticals into the realm of advanced biomaterials. Its ability to form stable amide bonds makes it a promising candidate for use in biodegradable polymers and tissue engineering scaffolds. Recent studies have demonstrated that incorporating such molecules into polymer matrices can enhance their biocompatibility and degradeability, making them ideal for use in regenerative medicine applications.

In conclusion, 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, derived from advanced synthetic techniques, positions it as a key player in the development of next-generation therapeutics and biomaterials.